Cas no 2649085-18-5 (2-(2-isocyanatoethyl)-5-nitropyridine)

• Product Name: 2-(2-isocyanatoethyl)-5-nitropyridine
• CAS No: 2649085-18-5
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5979535
• PubChem ID: 165857707
• Update Time: 2025-07-18

2-(2-isocyanatoethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-5-nitropyridine
• EN300-1784578
• 2649085-18-5

• Inchi： 1S/C8H7N3O3/c12-6-9-4-3-7-1-2-8(5-10-7)11(13)14/h1-2,5H,3-4H2
• InChI Key： BACUWGUOIGYYFV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)CCN=C=O)=O

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-(2-isocyanatoethyl)-5-nitropyridine

Introduction to 2-(2-isocyanatoethyl)-5-nitropyridine (CAS No. 2649085-18-5)

2-(2-isocyanatoethyl)-5-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2649085-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The presence of an isocyanato group and a nitro substituent in its molecular structure imparts unique reactivity and potential utility in various chemical transformations.

The molecular structure of 2-(2-isocyanatoethyl)-5-nitropyridine consists of a pyridine ring substituted with a nitro group at the 5-position and an isocyanatoethyl group at the 2-position. This arrangement makes it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The isocyanato group (-N=C=O) is highly reactive and can participate in a variety of chemical reactions, such as urethane formation, which is crucial for the development of polymers and pharmaceuticals. Meanwhile, the nitro group (-NO₂) can be further functionalized through reduction to an amino group or diazotization, opening up numerous synthetic pathways.

In recent years, there has been a growing interest in nitropyridines due to their role as key intermediates in the synthesis of biologically active compounds. For instance, studies have demonstrated the utility of nitropyridines in the development of antiviral and anticancer agents. The reactivity of the isocyanato group in 2-(2-isocyanatoethyl)-5-nitropyridine allows for the facile introduction of urethane linkages, which are commonly found in many pharmaceuticals. This property makes it particularly useful in the design of enzyme inhibitors and other therapeutic molecules.

One of the most compelling aspects of 2-(2-isocyanatoethyl)-5-nitropyridine is its potential application in medicinal chemistry. Researchers have explored its use as a building block for more complex scaffolds that exhibit desirable pharmacological properties. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The nitro group can be selectively reduced to an amine, which can then be further modified to introduce additional functional groups that enhance binding affinity to biological targets.

The synthesis of 2-(2-isocyanatoethyl)-5-nitropyridine typically involves multi-step reactions starting from commercially available pyridine derivatives. The introduction of the isocyanato group requires careful handling due to its reactivity, often necessitating inert conditions and controlled reaction environments. However, advances in synthetic methodologies have made it possible to handle this compound more efficiently, reducing risks associated with its use.

Recent research has also highlighted the importance of understanding the electronic properties of nitropyridines in drug design. The presence of both electron-withdrawing (nitro) and electron-donating (isocyanato) groups can influence the overall reactivity and binding characteristics of the molecule. Computational studies have been instrumental in predicting these properties, allowing researchers to optimize synthetic routes and predict biological activity with greater accuracy.

In addition to its pharmaceutical applications, 2-(2-isocyanatoethyl)-5-nitropyridine has shown promise in materials science. The ability to form stable urethane linkages through reaction with alcohols or amines makes it a valuable precursor for polyurethane polymers. These polymers exhibit a range of properties that can be tailored for specific applications, such as coatings, adhesives, and even biodegradable materials.

The reactivity profile of 2-(2-isocyanatoethyl)-5-nitropyridine also makes it useful in cross-linking reactions, where it can form covalent bonds with other molecules. This property has been exploited in the development of hydrogels and other three-dimensional networks that are used in drug delivery systems. By controlling the degree and pattern of cross-linking, researchers can create materials with precise release profiles, enhancing therapeutic efficacy.

As our understanding of molecular interactions continues to evolve, so does the potential applications of 2-(2-isocyanatoethyl)-5-nitropyridine. Emerging technologies such as click chemistry and biorthogonal reactions are expanding the toolkit available for modifying this compound, opening up new avenues for innovation. For instance, strategies involving strain-promoted azide-alkyne cycloadditions could provide efficient routes to functionalized derivatives without compromising yield or selectivity.

The safety considerations associated with handling CAS No. 2649085-18-5 are also important to address. While not classified as hazardous under standard conditions, proper precautions must be taken to prevent exposure due to its reactivity. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when working with this compound. Additionally, reaction vessels should be equipped with inert gas lines to maintain an oxygen-free environment when necessary.

In conclusion,CAS No 2649085-18-5, specifically 2-(2-isocyanatoethyl)-5-nitropyridine, represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel pharmaceuticals and advanced materials. As research progresses，the full potential of this molecule will continue to unfold，offering new opportunities for innovation and discovery.